Azocane-5-carboxylicacidhydrochloride

• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.67 g/mol
• IUPAC Name: azocane-5-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c10-8(11)7-3-1-5-9-6-2-4-7;/h7,9H,1-6H2,(H,10,11);1H
• InChI Key: ZZGJFNNWBPZOLE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCCNC1)C(=O)O.Cl

Description

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Azocane-5-carboxylicacidhydrochloride typically involves the reaction of azocane with a carboxylating agent under controlled conditions. One common method involves the use of carbon dioxide in the presence of a catalyst to introduce the carboxyl group into the azocane ring. The reaction is usually carried out under high pressure and temperature to ensure complete conversion.

Industrial Production Methods: In an industrial setting, the production of this compound may involve a multi-step process that includes the initial synthesis of azocane, followed by carboxylation and subsequent purification steps. The use of continuous flow reactors and advanced separation techniques can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions: Azocane-5-carboxylicacidhydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the carboxyl group to an alcohol or other functional groups.

Substitution: The carboxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines, alcohols, and thiols can be used under basic or acidic conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

Azocane-5-carboxylicacidhydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of Azocane-5-carboxylicacidhydrochloride involves its interaction with specific molecular targets and pathways. The carboxyl group can form hydrogen bonds and ionic interactions with biological molecules, influencing their structure and function. The azocane ring may also interact with cellular membranes and proteins, modulating their activity.

Comparison with Similar Compounds

• Azocane-4-carboxylicacidhydrochloride
• Azocane-6-carboxylicacidhydrochloride
• Piperidine-4-carboxylicacidhydrochloride

Comparison: Azocane-5-carboxylicacidhydrochloride is unique due to the position of the carboxyl group on the azocane ring, which can influence its reactivity and interactions with other molecules. Compared to similar compounds, it may exhibit different chemical and biological properties, making it a valuable compound for specific applications.